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Compound of Interest

Compound Name:
2,4-Dimethyl-2'-

methoxybenzophenone

CAS No.: 750633-50-2

Cat. No.: B1323927 Get Quote

Executive Summary & Molecule Profile
2,4-Dimethyl-2'-methoxybenzophenone (DMMBP) is a substituted benzophenone derivative

functioning primarily as a Norrish Type II photoinitiator. Unlike Type I initiators (which undergo

homolytic cleavage), DMMBP requires a co-initiator (hydrogen donor) to generate reactive

radicals.

The structural incorporation of electron-donating methyl and methoxy groups offers distinct

advantages over unsubstituted benzophenone:

Red-Shifted Absorption: The auxochromic effects of the methoxy ($ -OCH_3

-CH_3 $) groups typically shift the $ n \rightarrow \pi^* $ and $ \pi \rightarrow \pi^* $
transitions to longer wavelengths, potentially improving overlap with UV-LED emission
spectra (365–395 nm).

Enhanced Solubility: The aliphatic substituents disrupt crystal packing, improving

compatibility with diverse acrylate and methacrylate monomers.

Reactivity Modulation: The ortho-methoxy group (2'-position) introduces steric influence near

the carbonyl center, which can modulate the triplet state lifetime and hydrogen abstraction
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efficiency.

Physicochemical Profile[1][2][3][4][5][6][7][8]
Property Specification / Characteristic

Chemical Name
(2,4-Dimethylphenyl)(2-

methoxyphenyl)methanone

CAS Number 750633-50-2

Molecular Formula $ C_{16}H_{16}O_2 $

Molecular Weight 240.30 g/mol

Appearance Off-white to pale yellow crystalline powder

Solubility
Soluble in HDDA, TPGDA, Acetone, MEK;

Insoluble in Water

Absorption Max ($ \lambda_{max} $) ~250 nm, ~340 nm (Tail extends >380 nm)

Mechanism Type II (Hydrogen Abstraction)

Mechanism of Action
The photoinitiation efficiency of DMMBP relies on a bimolecular reaction with a synergist

(typically a tertiary amine). Upon UV irradiation, DMMBP transitions to an excited triplet state ($

^3[DMMBP]^* $), which then abstracts a hydrogen atom from the amine co-initiator.

Reaction Pathway (Graphviz Visualization)
The following diagram illustrates the photon absorption, intersystem crossing, and radical

generation process.
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Figure 1: Mechanistic pathway of DMMBP photoinitiation showing the critical role of the amine

synergist and oxygen sensitivity.

Formulation Protocols
Protocol A: Solubility & Compatibility Screening
Objective: Determine the maximum solubility limit of DMMBP in common reactive diluents.

Materials: DMMBP, Hexanediol Diacrylate (HDDA), TPGDA, TMPTA.

Procedure:

Prepare 10 mL vials of each monomer.

Add DMMBP in 1% increments (w/w) starting from 1%.

Sonicate at 40°C for 15 minutes.

Allow to cool to room temperature (25°C) and observe for 24 hours.

Pass Criteria: Solution remains optically clear with no recrystallization.

Protocol B: Preparation of Photosensitive Resin
Standard Test Formulation for Reactivity Profiling.
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Component Function Weight % (Low) Weight % (High)

Aliphatic Urethane

Acrylate
Oligomer (Backbone) 40.0 50.0

HDDA or TPGDA Reactive Diluent 40.0 45.0

DMMBP Photoinitiator 1.0 4.0

MDEA or EDB Amine Synergist 1.5 6.0

Total 100.0 100.0

Step-by-Step Mixing:

Monomer Blend: Weigh the Oligomer and Diluent into an amber glass jar. Mix using a high-

shear mixer at 500 RPM for 5 minutes.

Initiator Addition: Add the calculated amount of DMMBP.

Dissolution: Heat the mixture to 45°C and stir until DMMBP is fully dissolved (approx. 20-30

mins). Ensure the container is shielded from ambient UV light.

Synergist Addition: Cool to <30°C. Add the Amine Synergist (MDEA/EDB). Stir for 5 minutes.

Critical Note: Do not add amine while hot to prevent premature gelation (Michael addition)

or volatilization.

Photopolymerization & Curing Protocol
Experimental Setup

Light Source: Mercury Arc Lamp (H-bulb) OR UV-LED (395 nm).

Irradiance: Calibrate to 500 mW/cm² (measured at sample surface).

Substrate: Glass slides or Leneta opacity charts.

Curing Workflow
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Coating: Apply the formulation onto the substrate using a wire-wound drawdown bar (e.g.,

#10 bar for ~25 µm wet thickness).

Exposure: Pass the sample under the UV source.

Variable: Belt speed (m/min) or Exposure Time (s).

Tack-Free Test: Immediately after exposure, touch the surface with a cotton swab or gloved

finger.

Rating 5: Surface is liquid.

Rating 1: Surface is dry, no marring (Tack-free).

Optimization Matrix (Example)
Run DMMBP (%) Amine (%)

Ratio
(PI:Amine)

Cure Speed
(m/min)

Surface
Tack

1 2.0 1.0 2:1 10 Tacky

2 2.0 2.0 1:1 15 Dry

3 2.0 3.0 1:1.5 20 Dry

4 3.0 3.0 1:1 25 Dry

Insight: Type II initiators often require a PI:Amine ratio between 1:1 and 1:1.5 (molar

equivalent) for optimal surface cure to overcome oxygen inhibition.

Characterization & Validation
Real-Time FTIR (Double Bond Conversion)
To quantify the reaction kinetics, monitor the disappearance of the acrylate $ C=C $ peak.

Instrument: FTIR with ATR accessory.

Peak of Interest: Acrylate twisting vibration at 810 cm⁻¹ or 1405 cm⁻¹.

Calculation:
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Where $ A_t $ is the acrylate peak area at time $ t $.

$ A_{ref} $ is an internal reference peak (e.g., carbonyl at 1720 cm⁻¹, assuming it remains

stable).

Troubleshooting Guide
Issue Probable Cause Corrective Action

Surface Tackiness Oxygen Inhibition

Increase Amine Synergist

concentration; Increase light

intensity; Use Nitrogen

inerting.

Yellowing Amine Oxidation

Reduce Amine concentration;

Switch to a less yellowing

amine (e.g., acrylated amine).

Pre-mature Gelation Thermal instability

Store formulation in the dark at

<25°C; Add stabilizer (MEHQ)

at 100-500 ppm.

Low Cure Depth High Absorbance

DMMBP concentration is too

high (Screening effect).

Reduce PI loading.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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